Cas no 1803767-53-4 (3-Fluoro-5-iodopyridine-4-sulfonamide)

• Product Name: 3-Fluoro-5-iodopyridine-4-sulfonamide
• CAS No: 1803767-53-4
• MF: C₅H₄FIN₂O₂S
• MW: 302.065335273743
• CID: 4906713
• Update Time: 2025-05-22

3-Fluoro-5-iodopyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-iodopyridine-4-sulfonamide

• Inchi： 1S/C5H4FIN2O2S/c6-3-1-9-2-4(7)5(3)12(8,10)11/h1-2H,(H2,8,10,11)
• InChI Key： SCDKNJVRVDMILK-UHFFFAOYSA-N
• SMILES： IC1C=NC=C(C=1S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4

Additional information on 3-Fluoro-5-iodopyridine-4-sulfonamide

Recent Advances in the Study of 3-Fluoro-5-iodopyridine-4-sulfonamide (CAS: 1803767-53-4) in Chemical Biology and Pharmaceutical Research

The compound 3-Fluoro-5-iodopyridine-4-sulfonamide (CAS: 1803767-53-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the versatility of 3-Fluoro-5-iodopyridine-4-sulfonamide as a key intermediate in the synthesis of novel sulfonamide-based compounds. Sulfonamides are known for their broad-spectrum biological activities, including antibacterial, antifungal, and anticancer properties. The presence of both fluorine and iodine substituents in this compound enhances its reactivity, making it a valuable building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting carbonic anhydrases, a family of enzymes implicated in various diseases such as glaucoma, epilepsy, and cancer.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-Fluoro-5-iodopyridine-4-sulfonamide on carbonic anhydrase isoforms. The study demonstrated that the compound exhibits selective inhibition against CA IX and CA XII, two isoforms overexpressed in hypoxic tumor environments. This selectivity is attributed to the unique electronic and steric properties conferred by the fluorine and iodine substituents. The findings suggest that derivatives of this compound could serve as promising candidates for the development of targeted anticancer therapies.

Another area of interest is the potential application of 3-Fluoro-5-iodopyridine-4-sulfonamide in antimicrobial drug development. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of sulfonamide derivatives using this compound as a precursor. The derivatives exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the enhanced membrane permeability and binding affinity of the derivatives, facilitated by the halogen substituents.

Beyond its therapeutic potential, 3-Fluoro-5-iodopyridine-4-sulfonamide has also been explored as a tool compound in chemical biology. Its ability to act as a versatile scaffold for the development of fluorescent probes and radiolabeled tracers has been demonstrated in several studies. For instance, a recent publication in Chemical Communications described the use of this compound in the synthesis of a fluorescent probe for the detection of carbonic anhydrase activity in live cells. The probe exhibited high sensitivity and specificity, enabling real-time monitoring of enzyme activity in complex biological systems.

In conclusion, 3-Fluoro-5-iodopyridine-4-sulfonamide (CAS: 1803767-53-4) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for the development of novel therapeutics and diagnostic agents. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The ongoing studies in this area are expected to yield further insights into the compound's mechanism of action and therapeutic potential.